Cas no 7497-44-1 (Butanedinitrile,2-(4-chlorophenyl)-3-phenyl-)

• Product Name: Butanedinitrile,2-(4-chlorophenyl)-3-phenyl-
• CAS No: 7497-44-1
• MF: C₁₆H₁₁ClN₂
• MW: 266.724942445755
• CID: 577913
• PubChem ID: 346841
• Update Time: 2025-04-19

Butanedinitrile,2-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile,2-(4-chlorophenyl)-3-phenyl-
• 2-(4-chlorophenyl)-3-phenylbutanedinitrile
• (+-)-erythro-2-(4-chloro-phenyl)-3-phenyl-succinonitrile
• (+-)-erythro-2-(4-Chlor-phenyl)-3-phenyl-succinonitril
• (+-)-erythro-3-Phenyl-2-(4-chlor-phenyl)-bernsteinsaeure-dinitril
• (+-)-erythro-3-Phenyl-2-< 4-chlor-phenyl> -succinonitril
• AC1L85WP
• NSC405172
• NSC-405172
• DTXSID50323918
• 7497-44-1

• Inchi： 1S/C16H11ClN2/c17-14-8-6-13(7-9-14)16(11-19)15(10-18)12-4-2-1-3-5-12/h1-9,15-16H
• InChI Key： SFLZVFHERLBKMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 266.06123
• Monoisotopic Mass: 266.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58
• LogP: 4.25456